Methyl hexanoate Methyl hexanoate Methyl caproate is a clear colorless liquid. (NTP, 1992)
Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester.
Methyl hexanoate is a natural product found in Humulus lupulus, Citrus iyo, and other organisms with data available.
Methyl hexanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 106-70-7
VCID: VC21137657
InChI: InChI=1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
SMILES: CCCCCC(=O)OC
Molecular Formula: C7H14O2
Molecular Weight: 130.18 g/mol

Methyl hexanoate

CAS No.: 106-70-7

Cat. No.: VC21137657

Molecular Formula: C7H14O2

Molecular Weight: 130.18 g/mol

* For research use only. Not for human or veterinary use.

Methyl hexanoate - 106-70-7

Specification

Description Methyl caproate is a clear colorless liquid. (NTP, 1992)
Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester.
Methyl hexanoate is a natural product found in Humulus lupulus, Citrus iyo, and other organisms with data available.
Methyl hexanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 106-70-7
Molecular Formula C7H14O2
Molecular Weight 130.18 g/mol
IUPAC Name methyl hexanoate
Standard InChI InChI=1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
Standard InChI Key NUKZAGXMHTUAFE-UHFFFAOYSA-N
SMILES CCCCCC(=O)OC
Canonical SMILES CCCCCC(=O)OC
Appearance Unit:1 gramSolvent:nonePurity:99%Physical liquid
Boiling Point 302 °F at 760 mmHg (NTP, 1992)
148.00 to 150.00 °C. @ 760.00 mm Hg
Flash Point 163 °F (NTP, 1992)
Melting Point -96 °F (NTP, 1992)
-71 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator